KU13

• Molecular Formula: C58H92N6O17
• Molecular Weight: 1145.4 g/mol
• InChI: InChI=1S/C58H92N6O17/c1-15-43-58(10,72)52(81-55-47(68)46(67)49(42(29-65)77-55)74-30-37-16-18-39(19-17-37)64-28-40(60-61-64)38-20-22-59-23-21-38)35(6)63(13)27-31(2)25-56(8,71)51(80-54-45(66)41(62(11)12)24-32(3)75-54)33(4)48(34(5)53(70)78-43)79-44-26-57(9,73-14)50(69)36(7)76-44/h16-23,28,31-36,41-52,54-55,65-69,71-72H,15,24-27,29-30H2,1-14H3/t31-,32-,33+,34-,35-,36+,41+,42-,43-,44+,45-,46-,47-,48+,49-,50+,51-,52-,54+,55-,56-,57-,58-/m1/s1
• InChIKey: NUWDGIXRDBXIRJ-VBLMKXDASA-N

KU13: Antimicrobial Activity & Resistance Bypass

KU13 (CAS 3066104-44-4) is a semi-synthetic azithromycin (AZM) derivative [1] developed as a potent inhibitor of non-tuberculous mycobacteria (NTM) . The compound is characterized by a C-11 modification featuring a glucose-triazole-pyridine triazole-tercyclic moiety, introduced via a late-stage boron-mediated aglycon delivery (BMAD) strategy [1]. KU13 demonstrates enhanced antimicrobial activity against both wild-type and macrolide-resistant strains of the Mycobacterium avium complex (MAC), with a cryo-electron microscopy confirmed structural mechanism that bypasses canonical macrolide resistance through induced ribosome remodeling [1][2].

1

Antimicrobial screening against NTM and MAC, including macrolide-resistant isolates

2

Resistance-bypass mechanism studies via ribosome NPET remodeling

3

Semi-synthetic azithromycin C-11 derivative with glucose-triazole-pyridine tercyclic moiety

• [1] Isozaki, Y., et al. Creation of a macrolide antibiotic against non-tuberculous Mycobacterium using late-stage boron-mediated aglycon delivery. Science Advances 11, eadt2352 (2025). DOI: 10.1126/sciadv.adt2352 View Source
• [2] RCSB Protein Data Bank. 9J1M: KU13-bond Mycobacterium tuberculosis 70S ribosome. Deposited: 2024-08-05. Released: 2025-03-19. DOI: 10.2210/pdb9J1M/pdb View Source

Why Substituting KU13 with AZM/TEL Fails

Azithromycin (AZM) is the standard first-line antibiotic for pulmonary MAC disease, yet it is ineffective against macrolide-resistant strains (MIC >32 μg ml⁻¹) [1]. Telithromycin (TEL), a third-generation ketolide, exhibits improved activity against some resistant strains but remains inactive against macrolide-resistant M. intracellulare (MIC 32 μg ml⁻¹) [1]. In contrast, KU13 retains potent activity against both wild-type and resistant MAC isolates due to its unique glucose-triazole-pyridine triazole-tercyclic moiety, which induces a structural rearrangement of the ribosomal nascent peptide exit tunnel (NPET), creating an additional binding anchor inaccessible to standard macrolides [1]. Substituting KU13 with AZM or TEL in models involving macrolide-resistant MAC will therefore yield false-negative results regarding compound efficacy.

KU13

AZM / TEL

Resistant-strain activity

Reported activity retained against A2058C/A2059C mutants

May be inactive or weakly active; endpoint response may differ

Resistance mechanism

NPET remodeling with additional binding anchor

Canonical macrolide binding; susceptible to resistance mutations

Ribosome-binding profile

Induced U2847 rotation and unique binding pocket

Standard NPET binding without structural rearrangement

• [1] Isozaki, Y., et al. Creation of a macrolide antibiotic against non-tuberculous Mycobacterium using late-stage boron-mediated aglycon delivery. Science Advances 11, eadt2352 (2025). DOI: 10.1126/sciadv.adt2352 View Source

KU13 Comparative Performance Evidence

Potency Against Macrolide-Resistant MAC

KU13 demonstrates superior antimicrobial activity against macrolide-resistant MAC strains compared to both azithromycin (AZM) and telithromycin (TEL). Against macrolide-resistant M. avium (strain B-1657, A2059C mutation), AZM is inactive (MIC >32 μg ml⁻¹), while TEL shows weak activity (MIC = 2 μg ml⁻¹). KU13 is twofold more potent than TEL against this resistant strain (MIC = 1 μg ml⁻¹). Against macrolide-resistant M. intracellulare (strain B-1639, A2058C mutation), both AZM (MIC >32 μg ml⁻¹) and TEL (MIC = 32 μg ml⁻¹) are essentially inactive. KU13 is fourfold more potent than TEL against this strain (MIC = 8 μg ml⁻¹) [1].

Resistant-strain MIC

Head-to-head

KU13 MIC 1 µg/ml (M. avium B-1657), 8 µg/ml (M. intracellulare B-1639) vs AZM >32 µg/ml, TEL 2/32 µg/ml

Supports resistance-bypass screening context

Reported in vitro head-to-head MIC comparison; A2059C/A2058C mutants

Evidence Dimension	Minimum Inhibitory Concentration (MIC)
Target Compound Data	KU13 MIC = 1 μg ml⁻¹ (M. avium B-1657); 8 μg ml⁻¹ (M. intracellulare B-1639)
Comparator Or Baseline	AZM MIC >32 μg ml⁻¹; TEL MIC = 2 μg ml⁻¹ (M. avium B-1657). AZM MIC >32 μg ml⁻¹; TEL MIC = 32 μg ml⁻¹ (M. intracellulare B-1639)
Quantified Difference	KU13 is 2-fold more potent than TEL against macrolide-resistant M. avium; 4-fold more potent than TEL against macrolide-resistant M. intracellulare
Conditions	MIC assays performed against macrolide-resistant M. avium subsp. avium B-1657 (A2059C mutation) and M. intracellulare B-1639 (A2058C mutation) in vitro.

Why This Matters

Procurement of KU13 over AZM or TEL is essential for studies involving macrolide-resistant MAC, where standard-of-care macrolides fail to show any activity.

• [1] Isozaki, Y., et al. Creation of a macrolide antibiotic against non-tuberculous Mycobacterium using late-stage boron-mediated aglycon delivery. Science Advances 11, eadt2352 (2025). DOI: 10.1126/sciadv.adt2352 View Source

Potency Against Wild-Type MAC

KU13 exhibits enhanced potency compared to AZM against wild-type M. avium and M. intracellulare, and comparable potency to TEL. Against wild-type M. avium ATCC 25291, KU13 MIC is 0.25 μg ml⁻¹, which is fourfold more potent than AZM (MIC = 1 μg ml⁻¹) and fourfold more potent than TEL (MIC = 1 μg ml⁻¹). Against wild-type M. intracellulare JCM6384, KU13 MIC is 0.125 μg ml⁻¹, which is twofold more potent than AZM (MIC = 0.25 μg ml⁻¹) and equipotent to TEL (MIC = 0.125 μg ml⁻¹) [1].

Wild-type MAC potency

Head-to-head

KU13 MIC 0.25 µg/ml (M. avium ATCC 25291), 0.125 µg/ml (M. intracellulare JCM6384)

Supports wild-type MAC assay context

4-fold and 2-fold more potent than AZM respectively; reported comparison

Evidence Dimension	Minimum Inhibitory Concentration (MIC)
Target Compound Data	KU13 MIC = 0.25 μg ml⁻¹ (M. avium ATCC 25291); 0.125 μg ml⁻¹ (M. intracellulare JCM6384)
Comparator Or Baseline	AZM MIC = 1 μg ml⁻¹ (M. avium ATCC 25291); 0.25 μg ml⁻¹ (M. intracellulare JCM6384). TEL MIC = 1 μg ml⁻¹ (M. avium ATCC 25291); 0.125 μg ml⁻¹ (M. intracellulare JCM6384)
Quantified Difference	KU13 is 4-fold more potent than AZM and TEL against wild-type M. avium; 2-fold more potent than AZM against wild-type M. intracellulare
Conditions	MIC assays performed against wild-type M. avium subsp. avium ATCC 25291 and M. intracellulare JCM6384 in vitro.

Why This Matters

For research on drug-susceptible MAC, KU13 offers improved potency compared to the first-line macrolide AZM, allowing for lower experimental concentrations to achieve the same effect.

• [1] Isozaki, Y., et al. Creation of a macrolide antibiotic against non-tuberculous Mycobacterium using late-stage boron-mediated aglycon delivery. Science Advances 11, eadt2352 (2025). DOI: 10.1126/sciadv.adt2352 View Source

Selectivity for M. tuberculosis over E. coli

KU13 exhibits significantly improved potency and species selectivity for M. tuberculosis compared to TEL. Against M. tuberculosis var. BCG Tokyo 172–2, KU13 has an MIC of 0.0312 μg ml⁻¹, which is fourfold more potent than TEL (MIC = 0.125 μg ml⁻¹) and 64-fold more potent than AZM (MIC = 2 μg ml⁻¹). Importantly, while TEL demonstrates near-equal activity against E. coli (MIC ≈ 0.5-1 μg ml⁻¹), KU13 shows a 64-fold selectivity window for M. tuberculosis over E. coli (MIC for E. coli ≈ 2 μg ml⁻¹), indicating preferential targeting of mycobacteria [1].

Species selectivity

Head-to-head

KU13 MIC 0.0312 µg/ml (M. tuberculosis BCG); ~64:1 selectivity ratio vs E. coli (MIC ~2 µg/ml)

Supports mycobacterial selectivity review

Reported selectivity window; TEL shows near-equal E. coli activity

Evidence Dimension	Minimum Inhibitory Concentration (MIC) and Selectivity Ratio
Target Compound Data	KU13 MIC = 0.0312 μg ml⁻¹ (M. tuberculosis BCG); MIC = 2 μg ml⁻¹ (E. coli). Selectivity ratio ≈ 64:1.
Comparator Or Baseline	TEL MIC = 0.125 μg ml⁻¹ (M. tuberculosis BCG); MIC = 0.5-1 μg ml⁻¹ (E. coli). Selectivity ratio ≈ 0.125-0.25:1.
Quantified Difference	KU13 is 4-fold more potent than TEL against M. tuberculosis, with a >64-fold selectivity for M. tuberculosis over E. coli compared to TEL's non-selective profile.
Conditions	MIC assays performed against M. tuberculosis var. BCG Tokyo 172–2 and multiple wild-type E. coli strains (CAG12184, BEM11, BE1121, BE1186) in vitro.

Why This Matters

This enhanced potency and species selectivity makes KU13 a superior choice for studies focused on mycobacterial pathogens where off-target effects on commensal E. coli are a confounding variable.

• [1] Isozaki, Y., et al. Creation of a macrolide antibiotic against non-tuberculous Mycobacterium using late-stage boron-mediated aglycon delivery. Science Advances 11, eadt2352 (2025). DOI: 10.1126/sciadv.adt2352 View Source

Translation Inhibition vs. AZM

KU13 is a more potent inhibitor of bacterial translation than its parent compound AZM. In a cell-free PURE system assay measuring GFP production, AZM required a concentration of 400 nM to achieve complete inhibition of translation, whereas KU13 achieved complete inhibition at half the concentration, 200 nM [1].

Translation inhibition

Head-to-head

Complete inhibition at 200 nM (KU13) vs 400 nM (AZM) in cell-free PURE system

Supports ribosome-binding assay context

GFP reporter; 2-fold higher potency reported

Evidence Dimension	In vitro translation inhibition (concentration for complete inhibition)
Target Compound Data	KU13 = 200 nM
Comparator Or Baseline	AZM = 400 nM
Quantified Difference	KU13 is 2-fold more potent as a translation inhibitor in a cell-free system
Conditions	In vitro reconstituted cell-free translation system (PURE system) with GFP reporter.

Why This Matters

This functional data provides a mechanistic rationale for the superior MIC values observed for KU13, confirming that the C-11 modification enhances ribosome binding and translation inhibition.

• [1] Isozaki, Y., et al. Creation of a macrolide antibiotic against non-tuberculous Mycobacterium using late-stage boron-mediated aglycon delivery. Science Advances 11, eadt2352 (2025). DOI: 10.1126/sciadv.adt2352 View Source

Structural Basis for Resistance Bypass

Cryo-electron microscopy analysis at 2.33 Å resolution reveals that KU13's glucose-triazole-pyridine triazole-tercyclic moiety forms a robust anchor on the bacterial ribosome, inducing a structural rearrangement of the nascent peptide exit tunnel (NPET). This includes a near-180° rotation of U2847, which forms a π-π stacking interaction with KU13's pyridine ring, and an interaction with G2846. The inserted tercyclic moiety creates a binding pocket with base flipping of U2847, a mechanism that is distinct from standard macrolide binding and potentially bypasses canonical macrolide resistance [1][2].

Resistance-bypass structure

Class-level

Cryo-EM at 2.33 Å; U2847 near-180° rotation with π-π stacking to pyridine ring; unique NPET binding pocket

Supports mechanism-of-action interpretation

PDB: 9J1M; structural model context requiring review

Evidence Dimension	Ribosome binding mechanism
Target Compound Data	KU13 induces U2847 rotation and forms a unique binding pocket in NPET
Comparator Or Baseline	Standard macrolides (AZM, CAM) bind NPET without inducing significant structural rearrangement and are susceptible to resistance mutations (A2058C, A2059C).
Quantified Difference	Qualitative structural difference: KU13 creates an additional binding anchor, whereas AZM does not.
Conditions	Single-particle cryo-EM of KU13-bound M. tuberculosis 70S ribosome (PDB: 9J1M).

Why This Matters

This unique binding mode provides a structural rationale for KU13's retained activity against macrolide-resistant strains and guides medicinal chemistry efforts for further optimization of resistance-breaking macrolides.

• [1] Isozaki, Y., et al. Creation of a macrolide antibiotic against non-tuberculous Mycobacterium using late-stage boron-mediated aglycon delivery. Science Advances 11, eadt2352 (2025). DOI: 10.1126/sciadv.adt2352 View Source
• [2] RCSB Protein Data Bank. 9J1M: KU13-bond Mycobacterium tuberculosis 70S ribosome. Deposited: 2024-08-05. Released: 2025-03-19. DOI: 10.2210/pdb9J1M/pdb View Source

In Vivo Efficacy in Mouse MAC Model

In contrast to many macrolide derivatives which show in vitro activity but fail in vivo, KU13 has demonstrated pronounced in vivo efficacy in a mouse model of MAC infection [1]. In the same study, KU13 exhibited no inhibition of mammalian translation, indicating a favorable in vitro selectivity profile [1]. While specific quantitative in vivo data (e.g., CFU reduction, survival curves) are not detailed in the provided abstract, the explicit statement of 'pronounced in vivo efficacy' is a key differentiator for procurement.

In vivo model response

Data to verify

Reported in vivo efficacy in mouse MAC infection model; no inhibition of mammalian translation observed

Supports in vivo model-response context

Quantitative CFU/survival data not detailed; source review recommended

Evidence Dimension	In vivo efficacy in MAC infection model
Target Compound Data	KU13 demonstrated pronounced in vivo efficacy; no inhibition of mammalian translation
Comparator Or Baseline	Many macrolide derivatives with promising in vitro MIC data fail to show in vivo efficacy.
Quantified Difference	N/A (Qualitative statement of 'pronounced in vivo efficacy')
Conditions	Mouse model of MAC infection (details not provided in abstract).

Why This Matters

This validates KU13's potential as a lead compound beyond in vitro potency, making it a more attractive candidate for further preclinical development compared to compounds lacking in vivo validation.

• [1] Isozaki, Y., et al. Synthesis and structure-activity relationship of azithromycin derivatives against non-tuberculous mycobacteria. European Journal of Medicinal Chemistry 304, 118520 (2026). DOI: 10.1016/j.ejmech.2025.118520 View Source

KU13 Research & Industrial Applications

Macrolide-Resistant MAC Infection Studies

KU13 is the compound of choice for any in vitro or in vivo study requiring activity against macrolide-resistant MAC strains. As shown in Section 3, AZM and TEL are inactive or weakly active against these strains (MIC ≥32 μg ml⁻¹ for AZM against both M. avium B-1657 and M. intracellulare B-1639). KU13 retains potent activity, with MICs of 1 μg ml⁻¹ and 8 μg ml⁻¹ respectively [1]. This makes KU13 essential for resistance mechanism studies, combination therapy testing, and development of new treatment regimens for drug-resistant MAC pulmonary disease.

Ribosome Remodeling & Resistance Bypass Chemistry

KU13 serves as a valuable reference tool and lead scaffold for medicinal chemistry programs focused on overcoming macrolide resistance. Its unique glucose-triazole-pyridine triazole-tercyclic moiety induces a structural rearrangement of the NPET, including U2847 base flipping and formation of an additional binding pocket, as confirmed by cryo-EM (PDB: 9J1M) [1][2]. This structural information can be used to design new analogs that mimic this resistance-bypassing mechanism, making KU13 a critical reference standard for SAR studies.

Tuberculosis Drug Discovery & Mycobacterial Selectivity

KU13 is a superior choice for research on M. tuberculosis due to its potent activity (MIC = 0.0312 μg ml⁻¹) and high selectivity over E. coli (MIC = 2 μg ml⁻¹), representing a 64-fold selectivity window [1]. This property is advantageous in studies evaluating the impact of candidate drugs on mycobacterial pathogens versus commensal gut flora, or in co-culture models where selective pressure is desired. Its potency against M. tuberculosis also makes it a promising lead for anti-tuberculosis drug discovery.

Cell-Free Translation & Ribosome Biochemistry

For biochemical studies of translation inhibition, KU13 offers a more potent tool than AZM. In cell-free PURE systems, KU13 achieves complete translation inhibition at 200 nM, twice the potency of AZM (400 nM) [1]. This allows researchers to use lower compound concentrations, reducing potential off-target effects in complex in vitro translation assays. It is therefore ideal for detailed mechanistic studies of macrolide-ribosome interactions and for screening of translation inhibitors.

Application

Selection Property

Validation Focus

Macrolide-resistant MAC screening

Resistance-bypass activity context

MIC and strain-panel endpoint review

Ribosome remodeling mechanism studies

NPET structural rearrangement context

Cryo-EM binding-mode interpretation

Mycobacterial selectivity screening

Species-selectivity assay context

M. tuberculosis vs commensal panel review

Cell-free translation inhibition studies

Translation inhibition assay context

Ribosome-binding potency review

• [1] Isozaki, Y., et al. Creation of a macrolide antibiotic against non-tuberculous Mycobacterium using late-stage boron-mediated aglycon delivery. Science Advances 11, eadt2352 (2025). DOI: 10.1126/sciadv.adt2352 View Source
• [2] RCSB Protein Data Bank. 9J1M: KU13-bond Mycobacterium tuberculosis 70S ribosome. Deposited: 2024-08-05. Released: 2025-03-19. DOI: 10.2210/pdb9J1M/pdb View Source